![molecular formula C10H13N3O2 B1456992 6-(Piperidin-1-yl)pyrimidine-4-carboxylic acid CAS No. 933731-47-6](/img/structure/B1456992.png)
6-(Piperidin-1-yl)pyrimidine-4-carboxylic acid
Overview
Description
“6-(Piperidin-1-yl)pyrimidine-4-carboxylic acid” is a synthetic intermediate useful for pharmaceutical synthesis . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The Inchi Code for “this compound hydrochloride” is 1S/C10H13N3O2.ClH/c14-10 (15)8-6-9 (12-7-11-8)13-4-2-1-3-5-13;/h6-7H,1-5H2, (H,14,15);1H .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The molecular weight of “this compound hydrochloride” is 243.69 . It is a powder with a storage temperature at room temperature .Scientific Research Applications
Microwave-Assisted Synthesis and Antibacterial Activity
A study by Merugu et al. (2010) explored the microwave-assisted synthesis of piperidine-containing pyrimidine imines and thiazolidinones, including derivatives of 6-(piperidin-1-yl)pyrimidine. These compounds were tested for their antibacterial activity, showing potential applications in developing new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
6-Carbohydrazonamidepurines as Precursors
Rocha et al. (2013) described the use of 6-carbohydrazonamidepurines, reacting with piperidine, to efficiently produce 4,8-disubstituted pyrimido[5,4-d]pyrimidines. This process highlights the versatility of piperidine derivatives in synthesizing complex pyrimidine structures, potentially useful in pharmaceutical research (Rocha, Bacelar, Fernandes, Proença, & Carvalho, 2013).
Novel Pyrimidine Carbonitrile Derivatives
Bhat and Begum (2021) synthesized and characterized new pyrimidine carbonitrile derivatives, including 4-amino-6-(piperidin-1-yl)pyrimidine-5-carbonitrile. These compounds exhibited antimicrobial properties against various bacterial and fungal strains, suggesting their potential in antimicrobial drug development (Bhat & Begum, 2021).
Anti-Angiogenic and DNA Cleavage Activities
Kambappa et al. (2017) synthesized N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage activities. These compounds showed significant potential in inhibiting blood vessel formation and affecting DNA, indicating their possible use in cancer therapy (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).
Safety and Hazards
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines, including “6-(Piperidin-1-yl)pyrimidine-4-carboxylic acid”, is an important task of modern organic chemistry . This will contribute to the pharmaceutical industry, where piperidines play a significant role .
Properties
IUPAC Name |
6-piperidin-1-ylpyrimidine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2/c14-10(15)8-6-9(12-7-11-8)13-4-2-1-3-5-13/h6-7H,1-5H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZYAPCVTAISJMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=NC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.